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Compound of Interest

Compound Name: L-Tryptophan-13C11,15N2

Cat. No.: B15573698 Get Quote

Essential Safety and Handling Guide for L-
Tryptophan-¹³C₁₁,¹⁵N₂
For Immediate Use by Laboratory Personnel

This document provides crucial safety and logistical information for the handling and disposal

of L-Tryptophan-¹³C₁₁,¹⁵N₂. The following procedures are designed to ensure the safety of

laboratory personnel and maintain the integrity of the product.

While L-Tryptophan-¹³C₁₁,¹⁵N₂ is not classified as a hazardous substance or mixture according

to available Safety Data Sheets (SDS)[1][2], adherence to best practices for handling

powdered, stable isotope-labeled compounds is strongly recommended to minimize exposure

and prevent contamination.

Personal Protective Equipment (PPE)
To ensure the safety of researchers, scientists, and drug development professionals, the

following personal protective equipment should be worn when handling L-Tryptophan-

¹³C₁₁,¹⁵N₂:
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PPE Category Minimum Requirement
Recommended for Best
Practice

Eye Protection
Safety glasses with side

shields[3]
Chemical safety goggles[3]

Hand Protection Disposable nitrile gloves[3][4] Double nitrile gloves

Body Protection Laboratory coat[3] ---

Respiratory Protection

Not required for small

quantities in a well-ventilated

area

Use in a chemical fume hood

when handling larger

quantities or if aerosolization is

possible[3]

Compound Data
The following table summarizes key quantitative data for L-Tryptophan-¹³C₁₁,¹⁵N₂:

Property Value

Molecular Weight 217.13 g/mol

CAS Number 202406-50-6[1][2]

Isotopic Purity ≥99 atom % ¹³C; ≥98 atom % ¹⁵N

Chemical Purity ≥98% (CP)

Form Solid

Melting Point 280-285 °C (decomposes)

Storage Temperature
Room temperature, away from light and

moisture[5][6]

Experimental Workflow for Handling
The following diagram outlines the standard procedure for handling L-Tryptophan-¹³C₁₁,¹⁵N₂ in

a laboratory setting.
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Preparation

Handling

Cleanup and Disposal

Don Personal Protective Equipment (PPE)

Prepare a clean and designated workspace

Weigh the desired amount of L-Tryptophan-¹³C₁₁,¹⁵N₂

Dissolve the compound in the appropriate solvent

Decontaminate workspace and equipment

Dispose of waste according to institutional and local guidelines

Click to download full resolution via product page

Figure 1. A workflow diagram for the safe handling of L-Tryptophan-¹³C₁₁,¹⁵N₂.

Operational and Disposal Plans
Handling Procedure:

Preparation:
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Before handling, ensure you are wearing the appropriate PPE as outlined in the table

above.

Prepare a clean and designated work area. For weighing and initial dilutions, it is

recommended to work in a chemical fume hood or a well-ventilated space to avoid

inhalation of the powder and to prevent contamination of the sample.[3]

Weighing and Aliquoting:

Use a properly calibrated analytical balance for accurate measurement.

Handle the solid with clean spatulas and weighing paper.

Close the container tightly after use to protect the product from light and moisture.[5][6]

Dissolving:

Consult your experimental protocol for the appropriate solvent.

Add the solvent to the weighed L-Tryptophan-¹³C₁₁,¹⁵N₂ and ensure it is fully dissolved

before proceeding with your experiment.

Spill Management:

In case of a spill, avoid generating dust.

Carefully sweep up the solid material and place it in a sealed container for disposal.

Clean the spill area with a damp cloth.

Disposal Plan:

Dispose of unused L-Tryptophan-¹³C₁₁,¹⁵N₂ and any contaminated materials (e.g., gloves,

weighing paper) in accordance with all applicable federal, state, and local environmental

regulations for chemical waste.[5]

Do not dispose of the material down the drain.
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Consult your institution's Environmental Health and Safety (EHS) department for specific

guidance on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15573698?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-N0623S4/L-Tryptophan-13C11-15N2-SDS-MedChemExpress.pdf
https://isotope.com/product/attachment/CNLM-2475-H-0.1/SDS%20-%20CNLM-2475-H_V.3.2.pdf
https://www.benchchem.com/pdf/Safety_considerations_for_handling_stable_isotope_labeled_thymidine.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://isotope.com/product/attachment/NLM-800-PK/L-Tryptophan%20%28%C2%B9%E2%81%B5N%E2%82%82%2C%2098%25%29%20microbiological-pyrogen%20tested%20-%20NLM-800%20-%20V.7.0%20-%20US%20-%20English%20US.pdf
https://isotope.com/amino-acids/l-tryptophan-13c11-15n2-n-cnlm-2475-h-01
https://isotope.com/amino-acids/l-tryptophan-13c11-15n2-n-cnlm-2475-h-01
https://www.benchchem.com/product/b15573698#personal-protective-equipment-for-handling-l-tryptophan-13c11-15n2
https://www.benchchem.com/product/b15573698#personal-protective-equipment-for-handling-l-tryptophan-13c11-15n2
https://www.benchchem.com/product/b15573698#personal-protective-equipment-for-handling-l-tryptophan-13c11-15n2
https://www.benchchem.com/product/b15573698#personal-protective-equipment-for-handling-l-tryptophan-13c11-15n2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15573698?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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